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Compound of Interest

Compound Name: GSK3335103

Cat. No.: B15584887 Get Quote

Essential Safety and Handling Guide for
GSK3335103
For Research Use Only. Not for human use.

This document provides crucial safety and logistical information for handling the small molecule

inhibitor GSK3335103. In the absence of a specific Safety Data Sheet (SDS), a cautious

approach is mandatory, and this compound should be treated as potentially hazardous.[1][2]

These guidelines are intended for researchers, scientists, and drug development professionals

to ensure safe handling and disposal.

GSK3335103 is identified as a potent, orally active, non-peptide αvβ6 integrin inhibitor.[3][4][5]

It is used in research, particularly in studies related to pulmonary fibrosis.[3] Due to its

biological activity, all procedures should be conducted with appropriate personal protective

equipment and within designated laboratory areas.

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is the most critical line of defense against exposure to

potent, biologically active small molecules like GSK3335103.[2] The following table outlines the

recommended PPE for various laboratory activities involving this compound.
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Activity
Recommended Personal Protective

Equipment (PPE)

Receiving & Unpacking
- Single-use, chemotherapy-rated gloves- Safety

glasses

Weighing & Aliquoting (Solid Form)

- Double chemotherapy-rated gloves- Protective

gown (impermeable, long-sleeved)- Safety

glasses or goggles- Face shield- Work should

be performed in a certified chemical fume hood

or a ventilated balance enclosure.[2]

Solution Preparation & Handling

- Double chemotherapy-rated gloves- Protective

gown- Safety glasses or goggles- All work must

be conducted in a chemical fume hood.[2]

Spill Cleanup

- Spill kit appropriate for chemical spills- Two

pairs of chemotherapy-rated gloves-

Impermeable gown- Respiratory protection (e.g.,

N95 respirator or higher)- Safety goggles[6]

Operational Plans: Step-by-Step Handling
Procedures
Adherence to a strict, step-by-step protocol is essential for minimizing risk and ensuring the

integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the package is compromised, handle it within a chemical fume hood while wearing

appropriate PPE.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

Follow the supplier's recommendations for storage temperature and conditions.
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2. Weighing and Aliquoting (Solid Form):

All handling of the solid compound must occur within a certified chemical fume hood or a

ventilated balance enclosure to prevent inhalation of airborne particles.[2]

Use dedicated spatulas and weighing papers.

After weighing, carefully seal the primary container and decontaminate the exterior.

Clean the balance and surrounding surfaces thoroughly after each use.

3. Solution Preparation:

All solution preparation must be conducted within a chemical fume hood.[2]

Use appropriate solvents as recommended by the supplier or relevant literature.

GSK3335103 is soluble in DMSO.[4]

Add the solvent to the solid compound slowly to avoid splashing.

Ensure the container is securely capped and labeled with the compound name,

concentration, solvent, and date of preparation.

4. Experimental Use:

When adding the compound to cell cultures or animal models, do so within a biosafety

cabinet or chemical fume hood.

Avoid creating aerosols.

Any equipment that comes into contact with the compound (e.g., pipette tips, serological

pipettes) should be considered contaminated and disposed of as hazardous waste.

Disposal Plan: Managing GSK3335103 Waste
Due to its biological activity, all waste contaminated with GSK3335103 must be managed as

hazardous chemical waste.[1] Under no circumstances should this chemical or its solutions be

disposed of down the sanitary sewer or in regular trash.[1]
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Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, pipette

tips, and vials, in a dedicated, leak-proof hazardous waste container clearly labeled

"Hazardous Waste" and "GSK3335103 Solid Waste".[1]

Liquid Waste: Collect all aqueous and solvent solutions containing GSK3335103 in a

separate, compatible, and clearly labeled hazardous waste container.[1] The container

should be marked "Hazardous Waste" and "GSK3335103 Liquid Waste".

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Container Management and Disposal:

Use only approved, leak-proof containers with tight-fitting lids for all GSK3335103 waste.[1]

Store sealed hazardous waste containers in a designated, secure area within the laboratory,

preferably in secondary containment to mitigate spills.[1]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[1] Follow all institutional procedures for waste manifests and

pickup.

Visualized Workflows
The following diagrams illustrate the key workflows for handling and disposing of GSK3335103.
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Caption: Workflow for handling GSK3335103 from receipt to disposal.
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Caption: Segregation and disposal plan for GSK3335103 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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